Cas no 133550-34-2 (AG 555)

• Product Name: AG 555
• CAS No: 133550-34-2
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• MDL: MFCD00209865
• CID: 215171
• Update Time: 2025-04-19

AG 555 Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(3-phenylpropyl)-, (2E)-
• (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-(3-phenylpropyl)-2-propenamide
• AG 555
• TYRPHOSTIN B46
• TYRPHOSTIN AG 555
• AG 555 (Tyrphostin AG 555)
• N-(3-PHENYLPROPYL)-3,4-DIHYDROXY-ALPHA CYANOCINNAMIDE
• ALPHA-CYANO-(3,4-DIHYDROXY)-N-(3-PHENYLPROPYL)CINNAMIDE
• N-(3'-PHENYLPROPYL)-3,4-DIHYDROXYBENZYLIDENECYANOACETAMIDE
• Tyrphostin B46, N-(3μ-Phenylpropyl)-3,4-dihydroxybenzylidenecyanoacetamide
• MLS000069704
• SMR000058519
• (E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(3-phenylpropyl)prop-2-enamide
• (e)-2-cyano-3-(3,4-dihydroxyphenyl)-n-(3-phenylpropyl)acrylamide
• Tyrphostin deriv. 46
• Opera_ID_732
• N-(3-Phenylpropyl)-3,4-dihydroxy-alpha-cyanocinnamide
• Lopac0_001158
• MLS001076316
• 2-cyano-

• MDL： MFCD00209865
• Inchi： 1S/C19H18N2O3/c20-13-16(11-15-8-9-17(22)18(23)12-15)19(24)21-10-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,22-23H,4,7,10H2,(H,21,24)/b16-11+
• InChI Key： GSQOBTOAOGXIFL-LFIBNONCSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)NCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 488
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.273
• Boiling Point: 621.1°Cat760mmHg
• Flash Point: 329.4°C
• Refractive Index: 1.649
• Solubility: DMSO or ethanol: soluble
• PSA: 93.35000
• LogP: 3.14468

AG 555 Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：S22-24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives